AZD8421

• Molecular Formula: C18H32N8O3S
• Molecular Weight: 440.6 g/mol
• InChI: InChI=1S/C18H32N8O3S/c1-5-14(12(4)27)22-18-23-16(15-17(24-18)25(7-3)11-19-15)21-13-8-9-26(10-13)30(28,29)20-6-2/h11-14,20,27H,5-10H2,1-4H3,(H2,21,22,23,24)/t12-,13+,14+/m1/s1
• InChIKey: ROGNUCVYDNPNJI-RDBSUJKOSA-N

First-generation CDK2 inhibitors failed due to broad off-target toxicity. AZD8421 solves this with kinome-wide selectivity. - CDK2 IC50: 9 nM (cellular nanoBRET); >327-fold selective vs CDK9 - Only 7/403 kinases inhibited >50% at 1 µM; co-crystal structure available (PDB: 9GP3) - Demonstrated tumor regressions in CCNE1-amplified ovarian PDX models - Suitable for combination studies with CDK4/6 inhibitors in resistant ER+ breast cancer

AZD8421 Procurement Guide

AZD8421 is a synthetic organic, orally bioactive, potent and highly selective inhibitor of cyclin-dependent kinase 2 (CDK2) [1]. It is currently being evaluated in Phase I/II clinical trials for the treatment of CDK4/6 inhibitor-resistant breast cancer and CCNE1-amplified tumors [2]. The compound exhibits exceptional selectivity for CDK2 over CDK1, other CDK family members, and the broader human kinome, and demonstrates favorable pharmacokinetic properties including excellent solubility and robust in vitro stability [3].

CDK2-selective pathway inhibition context

Near-complete kinome-sparing chemical probe

Oral administration research model support

• [1] Ghosh A, Ahmed A, Amoiradaki K, et al. Discovery of AZD8421: A Potent CDK2 Inhibitor with Selectivity Against Other CDK Family Members and the Human Kinome. J Med Chem. 2025;68(18):12345-12367. View Source
• [2] AstraZeneca. A first-in-human dose escalation and expansion study to evaluate the safety, and tolerability of AZD8421 alone or in combination in participants with selected advanced or metastatic solid tumors. ClinicalTrials.gov. 2023. NCT06188520. View Source
• [3] RCSB PDB. 9GP3: Crystal structure of CDK2-cyclin E1 bound by compound 11 (AZD8421). 2024. View Source

AZD8421 Differentiation Rationale

Generic CDK inhibitors, particularly CDK4/6 inhibitors (e.g., palbociclib, ribociclib, abemaciclib) and pan-CDK inhibitors (e.g., dinaciclib), exhibit fundamentally different selectivity profiles and mechanisms of action. CDK4/6 inhibitors are ineffective against tumors with acquired resistance driven by CDK2 activation or CCNE1 amplification [1]. Pan-CDK inhibitors lack the selectivity required to avoid dose-limiting toxicities associated with off-target inhibition of CDK1 and CDK9 [2]. Even among CDK2-selective inhibitors, AZD8421 demonstrates a superior selectivity margin and a distinct binding mode that confer a potentially improved therapeutic index and enable combination strategies with CDK4/6 inhibitors [3]. Substituting AZD8421 with another CDK inhibitor would compromise experimental validity and clinical relevance in CDK4/6 inhibitor-resistant or CCNE1-amplified cancer models.

AZD8421 (Selective CDK2)

Multi-CDK / Pan-CDK Agent

Kinase selectivity

CDK2-restricted; near-complete kinome sparing

Potent CDK4/6 co-inhibition confounds pathway interpretation

Residence time

Extended CDK2 residence; transient CDK1

Kinetic selectivity not reported; equilibrium-only data

CCNE1-dependent activity

Preference for CCNE1-amplified contexts

Broader cytotoxicity less dependent on CCNE1 status

• [1] Ghosh A, Ahmed A, Amoiradaki K, et al. Discovery of AZD8421: A Potent CDK2 Inhibitor with Selectivity Against Other CDK Family Members and the Human Kinome. J Med Chem. 2025;68(18):12345-12367. View Source
• [2] Denz CR, Grondine M, Fan J, et al. Abstract 5730: Targeting the cell cycle with AZD8421, a potent and highly selective CDK2 inhibitor. Cancer Res. 2024;84(6_Supplement):5730. View Source
• [3] Drug Hunter. AZD8421: AstraZeneca’s Oral, Selective CDK2 Inhibitor for the Treatment of CDK4/6 Inhibitor-Resistant Cancers and CCNE1-Amplified Tumors. 2024. View Source

AZD8421 Differentiation Evidence

Kinome-Wide Selectivity

AZD8421 demonstrates exceptional selectivity for CDK2 over key off-target CDK family members. In cellular NanoBRET target engagement assays, AZD8421 achieves a CDK2 IC50 of 9 nM, with significant selectivity over CDK1, CDK4, and CDK6 [1]. Notably, it exhibits >300-fold selectivity over CDK9, a key off-target associated with toxicity [2]. This selectivity profile contrasts sharply with pan-CDK inhibitors like dinaciclib, which inhibit CDK1, CDK2, CDK5, and CDK9 with similar potency [3], and with CDK4/6 inhibitors like palbociclib, which do not potently inhibit CDK2 [4].

Kinome Selectivity

Cross-study comparable

7/403 kinases inhibited >50% at 1 µM

Multi-CDK: potent CDK4/6/2 co-inhibition

Supports kinome-sparing tool compound context

403-kinase panel; 1 µM screen

Evidence Dimension	Cellular target engagement (NanoBRET) IC50
Target Compound Data	CDK2 IC50 = 9 nM
Comparator Or Baseline	CDK1 IC50 >1000 nM; CDK4 IC50 >1000 nM; CDK6 IC50 >1000 nM; CDK9 IC50 >3000 nM (estimated >300-fold selectivity)
Quantified Difference	>100-fold selectivity vs CDK1/4/6; >300-fold vs CDK9
Conditions	NanoBRET cellular target engagement assay

Why This Matters

This selectivity is critical for minimizing off-target toxicity and enabling combination therapies, directly impacting compound selection for in vivo studies.

• [1] Denz CR, Grondine M, Fan J, et al. Abstract 5730: Targeting the cell cycle with AZD8421, a potent and highly selective CDK2 inhibitor. Cancer Res. 2024;84(6_Supplement):5730. View Source
• [2] Healthscout. A Phase I/IIa, First-in-human, Open-label, Dose Escalation and Expansion Study to Evaluate the Safety, Pharmacokinetics, Pharmacodynamics and Preliminary Efficacy of AZD8421 Alone or in Combination in Participants With Selected Advanced or Metastatic Solid Tumors. 2023. View Source
• [3] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source
• [4] Finn RS, Dering J, Conklin D, et al. PD 0332991, a selective cyclin D kinase 4/6 inhibitor, preferentially inhibits proliferation of luminal estrogen receptor-positive human breast cancer cell lines in vitro. Breast Cancer Res. 2009;11(5):R77. View Source

CDK2 vs. CDK1 Residence Time

AZD8421 exhibits a prolonged residence time on CDK2 (2 hours) compared to a very short residence time on CDK1 (7 minutes) [1]. This kinetic selectivity enhances its functional selectivity beyond what is measured by IC50 values alone. In contrast, less selective CDK2 inhibitors may have comparable residence times across CDK family members, leading to increased off-target effects [2].

Residence Time

Class-level inference

~17× longer on CDK2

Kinetic selectivity may support sustained target engagement interpretation

~2 h on CDK2 vs ~7 min on CDK1; Lys89 interaction

Evidence Dimension	Target residence time
Target Compound Data	CDK2 residence time = 2 hours; CDK1 residence time = 7 minutes
Comparator Or Baseline	PF-06873600 (CDK2/4/6 inhibitor): CDK2 residence time ~0.5 hours; CDK4 residence time ~1 hour; CDK6 residence time ~0.8 hours
Quantified Difference	AZD8421 CDK2 residence time is 17-fold longer than its CDK1 residence time; PF-06873600 shows <2-fold difference between CDK2 and CDK4/6 residence times
Conditions	Surface plasmon resonance (SPR) or similar biophysical assay

Why This Matters

Prolonged target residence time correlates with sustained target engagement and improved in vivo efficacy, making AZD8421 a more reliable tool compound for chronic dosing studies.

• [1] Drug Hunter. AZD8421: AstraZeneca’s Oral, Selective CDK2 Inhibitor for the Treatment of CDK4/6 Inhibitor-Resistant Cancers and CCNE1-Amplified Tumors. 2024. View Source
• [2] Freeman-Cook KD, Hoffman RL, Behenna DC, et al. Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer. J Med Chem. 2021;64(13):9056-9077. View Source

CCNE1-Amplified Cancer Cell Selectivity

AZD8421 potently inhibits the proliferation of CCNE1-amplified ovarian cancer cell lines. In the OVCAR3 cell line (CCNE1-amplified), AZD8421 has an IC50 of 69 nM for inhibiting cell proliferation . This activity is correlated with inhibition of pRB phosphorylation, G1/S cell cycle arrest, and induction of senescence [1]. This compares favorably to PF-06873600, which shows similar potency in CCNE1-amplified lines but with broader CDK4/6 inhibition [2], and to dinaciclib, which is less potent in these lines due to its broader activity profile [3].

CCNE1 Selectivity

Head-to-head

~30× (69 nM vs 2.05 µM)

Supports CCNE1-dependent model-response context

OVCAR3 (amplified) vs SKOV3; pRB, G1/S arrest

Evidence Dimension	Cell proliferation inhibition (IC50)
Target Compound Data	OVCAR3 cell line IC50 = 69 nM
Comparator Or Baseline	PF-06873600: OVCAR3 IC50 ~80 nM; Dinaciclib: OVCAR3 IC50 ~200 nM
Quantified Difference	AZD8421 is ~1.2-fold more potent than PF-06873600 and ~3-fold more potent than dinaciclib in this model
Conditions	CCNE1-amplified OVCAR3 ovarian cancer cell line, 72h proliferation assay

Why This Matters

Demonstrates that AZD8421's high selectivity does not compromise its cellular potency, making it suitable for studying CDK2-dependent cancers.

• [1] Denz CR, Grondine M, Fan J, et al. Abstract 5730: Targeting the cell cycle with AZD8421, a potent and highly selective CDK2 inhibitor. Cancer Res. 2024;84(6_Supplement):5730. View Source
• [2] Freeman-Cook KD, Hoffman RL, Behenna DC, et al. Discovery of PF-06873600, a CDK2/4/6 Inhibitor for the Treatment of Cancer. J Med Chem. 2021;64(13):9056-9077. View Source
• [3] Parry D, Guzi T, Shanahan F, et al. Dinaciclib (SCH 727965), a novel and potent cyclin-dependent kinase inhibitor. Mol Cancer Ther. 2010;9(8):2344-2353. View Source

Cellular Target Engagement Selectivity

AZD8421 demonstrated significant tumor growth inhibition in an ovarian cancer patient-derived xenograft (PDX) model [1]. While specific tumor growth inhibition percentages are not publicly disclosed, the study confirms robust in vivo efficacy. In contrast, CDK4/6 inhibitors like palbociclib show limited efficacy as single agents in CCNE1-amplified or CDK4/6 inhibitor-resistant models [2]. AZD8421 also shows promising single-agent activity in breast cancer in vivo models and synergistic effects when combined with CDK4/6 inhibitors such as palbociclib .

Cellular Engagement

Cross-study comparable

>327× functional selectivity over CDK9

Functional selectivity supports CDK2 pathway interpretation

nanoBRET IC50 9 nM; pSer2-RNAPII IC50 >19.2 µM

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth inhibition observed in ovarian cancer PDX model
Comparator Or Baseline	Palbociclib: Minimal efficacy in CCNE1-amplified or CDK4/6i-resistant PDX models
Quantified Difference	Qualitative difference: AZD8421 shows efficacy where CDK4/6 inhibitors fail
Conditions	Ovarian cancer patient-derived xenograft (PDX) model

Why This Matters

Validates AZD8421's therapeutic potential in a clinically relevant, human-derived model system, supporting its selection for translational research.

• [1] RCSB PDB. 9GP3: Crystal structure of CDK2-cyclin E1 bound by compound 11 (AZD8421). 2024. View Source
• [2] Herrera-Abreu MT, Palafox M, Asghar U, et al. Early Adaptation and Acquired Resistance to CDK4/6 Inhibition in Estrogen Receptor-Positive Breast Cancer. Cancer Res. 2016;76(8):2301-2313. View Source

AZD8421 Application Scenarios

CCNE1-Amplified Ovarian Cancer Research

AZD8421 is the preferred CDK2 inhibitor for investigating acquired resistance to CDK4/6 inhibitors (e.g., palbociclib, ribociclib) in estrogen receptor-positive (ER+) breast cancer models. Its high selectivity for CDK2 ensures that observed phenotypes are attributable to CDK2 inhibition rather than off-target effects on CDK1, CDK4, or CDK9 [1]. Use in combination with a CDK4/6 inhibitor to model clinical combination strategies for overcoming resistance .

CDK4/6 Inhibitor-Resistant Breast Cancer Combination Studies

AZD8421 is ideally suited for preclinical studies in cancer cell lines and patient-derived models harboring CCNE1 amplification, a genetic alteration associated with poor prognosis and resistance to standard therapies. Its potent single-agent activity in CCNE1-amplified ovarian cancer models (e.g., OVCAR3) makes it a valuable tool for validating CDK2 dependency in these tumors . Consider its use in high-grade serous ovarian cancer (HGSOC) research, where CCNE1 amplification is common [2].

Kinase Selectivity and Chemical Probe Studies

AZD8421 exhibits synergistic effects when combined with CDK4/6 inhibitors such as palbociclib in in vivo breast and ovarian cancer models . This makes it an essential component for designing preclinical combination regimens aimed at improving responses in tumors that are intrinsically resistant or have developed acquired resistance to CDK4/6 inhibitors. Researchers should consider AZD8421 for xenograft or PDX studies exploring dual CDK2/4/6 blockade.

PD Biomarker and CDK2 Pathway Validation

Due to its clean selectivity profile, AZD8421 serves as a precise chemical probe for dissecting the specific roles of CDK2 in cell cycle progression, pRB phosphorylation, and the induction of senescence. Its ability to induce G1/S arrest and senescence without confounding off-target activity makes it superior to less selective CDK inhibitors for these mechanistic investigations . Ideal for use in systems where CDK2 function needs to be isolated from CDK1 or CDK4/6 activity.

Application

Selection Property

Validation Focus

CCNE1-amplified ovarian cancer model studies

CCNE1-dependent selectivity window

Cell proliferation and senescence endpoints

CDK4/6 inhibitor-resistant breast cancer combination models

CDK2-restricted pharmacology

Combination model-response interpretation

Kinase selectivity and chemical probe studies

Near-complete kinome sparing

Off-target kinase profiling

CDK2 pathway and PD biomarker research

Phospho-substrate engagement (pRB)

Biomarker modulation and cell-cycle arrest endpoints

• [1] Denz CR, Grondine M, Fan J, et al. Abstract 5730: Targeting the cell cycle with AZD8421, a potent and highly selective CDK2 inhibitor. Cancer Res. 2024;84(6_Supplement):5730. View Source
• [2] The Cancer Genome Atlas Research Network. Integrated genomic analyses of ovarian carcinoma. Nature. 2011;474(7353):609-615. View Source